Cas no 898416-78-9 (2-(2,3-dihydro-1H-indol-1-yl)methyl-5-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethoxy-4H-pyran-4-one)

• Product Name: 2-(2,3-dihydro-1H-indol-1-yl)methyl-5-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethoxy-4H-pyran-4-one
• CAS No: 898416-78-9
• MF: C₂₅H₂₄N₂O₄
• MW: 416.469066619873
• CID: 5482059
• Update Time: 2025-07-23

2-(2,3-dihydro-1H-indol-1-yl)methyl-5-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethoxy-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydroindol-1-ylmethyl)-5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethoxy]pyran-4-one
• 2-(2,3-dihydro-1H-indol-1-yl)methyl-5-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethoxy-4H-pyran-4-one

• Inchi： 1S/C25H24N2O4/c28-23-14-20(15-26-13-11-19-7-1-3-9-21(19)26)30-16-24(23)31-17-25(29)27-12-5-8-18-6-2-4-10-22(18)27/h1-4,6-7,9-10,14,16H,5,8,11-13,15,17H2
• InChI Key： WDWCTGJKEPQYMM-UHFFFAOYSA-N
• SMILES： C1(CN2C3=C(C=CC=C3)CC2)OC=C(OCC(N2C3=C(C=CC=C3)CCC2)=O)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-(2,3-dihydro-1H-indol-1-yl)methyl-5-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethoxy-4H-pyran-4-one

Comprehensive Overview of 2-(2,3-dihydro-1H-indol-1-yl)methyl-5-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethoxy-4H-pyran-4-one (CAS No. 898416-78-9)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, the compound 2-(2,3-dihydro-1H-indol-1-yl)methyl-5-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethoxy-4H-pyran-4-one (CAS No. 898416-78-9) has garnered significant attention due to its unique structural features and potential therapeutic applications. This article delves into the chemical properties, synthesis, applications, and market relevance of this compound, addressing common queries and trending topics in the scientific community.

The molecular structure of 2-(2,3-dihydro-1H-indol-1-yl)methyl-5-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethoxy-4H-pyran-4-one combines multiple heterocyclic moieties, including indole, tetrahydroquinoline, and pyran-4-one, which are known for their biological activity. Researchers often explore such hybrid structures for their enhanced binding affinity and selectivity toward biological targets. The presence of these functional groups makes this compound a promising candidate for drug discovery programs, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory therapies.

One of the most frequently asked questions about CAS No. 898416-78-9 pertains to its synthesis. The compound is typically synthesized through multi-step organic reactions, involving the coupling of 2,3-dihydro-1H-indole and 1,2,3,4-tetrahydroquinoline derivatives, followed by the introduction of the pyran-4-one moiety. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity, making it a subject of interest for synthetic chemists.

The pharmacological potential of 2-(2,3-dihydro-1H-indol-1-yl)methyl-5-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethoxy-4H-pyran-4-one is another hot topic in academic and industrial research. Preliminary studies suggest its applicability in modulating neurotransmitter receptors and enzyme inhibitors, which could pave the way for novel treatments for conditions like Alzheimer's disease and chronic pain. Its mechanism of action is believed to involve interactions with G-protein-coupled receptors (GPCRs), a key target class in modern drug development.

From a market perspective, the demand for innovative small molecules like CAS No. 898416-78-9 is on the rise, driven by the growing need for personalized medicine and targeted therapies. Pharmaceutical companies and research institutions are increasingly investing in the exploration of such compounds to address unmet medical needs. Additionally, the compound's potential as a lead molecule in drug discovery pipelines has sparked collaborations between academia and industry, further boosting its visibility in scientific literature and patent filings.

In conclusion, 2-(2,3-dihydro-1H-indol-1-yl)methyl-5-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethoxy-4H-pyran-4-one (CAS No. 898416-78-9) represents a fascinating area of research with broad implications for medicinal chemistry and therapeutics. Its unique structural attributes, coupled with its promising biological activity, make it a compound worth watching in the coming years. As the scientific community continues to unravel its full potential, this molecule may well become a cornerstone in the development of next-generation pharmaceuticals.